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Compound of Interest

Compound Name: Idazoxan Hydrochloride

Cat. No.: B7803843 Get Quote

Idazoxan Hydrochloride: A Comprehensive
Technical Guide
Idazoxan Hydrochloride is a potent and selective α2-adrenergic receptor antagonist that also

exhibits complex interactions with imidazoline receptors. This dual activity has made it a

valuable pharmacological tool for researchers in neuroscience, drug development, and related

fields. This technical guide provides an in-depth overview of the chemical properties, structure,

and pharmacological actions of Idazoxan Hydrochloride, complete with experimental

methodologies and visual representations of its signaling pathways and experimental

applications.

Chemical Properties and Structure
Idazoxan Hydrochloride is a white to off-white solid.[1] Key quantitative data regarding its

chemical and physical properties are summarized in the table below for easy reference and

comparison.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b7803843?utm_src=pdf-interest
https://www.benchchem.com/product/b7803843?utm_src=pdf-body
https://www.benchchem.com/product/b7803843?utm_src=pdf-body
https://www.benchchem.com/product/b7803843?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/6146423/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7803843?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value References

Molecular Formula C₁₁H₁₃ClN₂O₂ [1]

Molecular Weight 240.69 g/mol [1][2]

Melting Point 205-207 °C [1]

Solubility
Water: Soluble to 100 mM.

DMSO: Soluble.
[3][4]

pKa (Strongest Basic) 8.62 [5]

CAS Number 79944-56-2 [1][2]

Pharmacological Profile
Idazoxan Hydrochloride's primary mechanism of action is the competitive antagonism of α2-

adrenergic receptors.[6] This blockade occurs at both presynaptic autoreceptors, which

regulate norepinephrine release, and postsynaptic receptors.[1][7] By blocking the presynaptic

α2-autoreceptors, Idazoxan inhibits the negative feedback mechanism that normally limits

norepinephrine release, leading to an increase in synaptic norepinephrine concentrations.[7]

In addition to its well-characterized α2-antagonist activity, Idazoxan also binds to imidazoline

receptors, exhibiting antagonist activity at the I₁ subtype and agonist activity at the I₂ subtype.

[2][3] This interaction with imidazoline receptors contributes to its complex pharmacological

profile and is an area of ongoing research.

The table below summarizes the binding affinities of Idazoxan for various receptor subtypes.

Receptor Subtype Binding Affinity (pKi) References

α2A-Adrenergic 8.01 [2]

α2B-Adrenergic 7.43 [2]

α2C-Adrenergic 7.7 [2]

Imidazoline I₁ 5.90 [2]

Imidazoline I₂ 7.22 [2]
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Signaling Pathways
The multifaceted interactions of Idazoxan Hydrochloride with its target receptors initiate a

cascade of downstream signaling events. The following diagrams illustrate these pathways.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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